Cas no 176980-36-2 (tert-butyl N-(3-formylphenyl)carbamate)

• Product Name: tert-butyl N-(3-formylphenyl)carbamate
• CAS No: 176980-36-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD06660380
• CID: 112519
• PubChem ID: 16740736
• Update Time: 2025-04-18

tert-butyl N-(3-formylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-formylphenyl)carbamate
• (3-FORMYL-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• Tert-butyl 3-formylphenylcarbamate
• tert-butyl N-(3-formylphenyl)carbamate
• (3-formylphenyl)carbamic acid tert-butyl ester
• 3-(BOC-AMino)benzaldehyde
• 3-(tert-butoxycarbonylamino)benzaldehyde
• 3-[N-(t-butoxycarbonyl)amino]benzaldehyde
• 3-N-(1,1-dimethylethoxy-carbonyl)aminobenzaldehyde
• tert-butylN-(3-formylphenyl)carbamate
• tert-butyl3-formylphenylcarbamate
• JEUBPGIHGQWLAJ-UHFFFAOYSA-N
• BCP10211
• STL557155
• BBL103345
• Tert-butyl 3-formylphe
• FT-0648449
• Tert-butyl 3-formylphenylcarbamate, 98%
• DTXSID30587637
• Carbamic acid, N-(3-formylphenyl)-, 1,1-dimethylethyl ester
• 176980-36-2
• CS-W005907
• SY104693
• 3-BOC-aminobenzaldehyde
• EN300-317277
• DS-16366
• SCHEMBL694391
• BB 0263026
• Z1505715403
• AKOS005257230
• MFCD06660380
• A3931
• tert-Butyl(3-formylphenyl)carbamate
• DB-065173

• MDL： MFCD06660380
• Inchi： 1S/C12H15NO3/c1-12(2,3)16-11(15)13-10-6-4-5-9(7-10)8-14/h4-8H,1-3H3,(H,13,15)
• InChI Key： JEUBPGIHGQWLAJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.163
• Melting Point: 88 ºC
• Boiling Point: 291 ºC
• Flash Point: 130 ºC
• Refractive Index: 1.575
• PSA: 55.40000
• LogP: 2.91910
• Vapor Pressure: No data available

tert-butyl N-(3-formylphenyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)